Cas no 147118-30-7 (Ethyl 4-(4-fluorophenyl)-6-isopropyl-2-(N-methylmethylsulfonamido)pyrimidine-5-carboxylate)

Ethyl 4-(4-fluorophenyl)-6-isopropyl-2-(N-methylmethylsulfonamido)pyrimidine-5-carboxylate is a fluorinated pyrimidine derivative with a sulfonamide functional group, exhibiting potential as an intermediate in pharmaceutical synthesis. Its structural features, including the 4-fluorophenyl and isopropyl substituents, contribute to enhanced lipophilicity and metabolic stability, making it valuable for drug discovery applications. The N-methylmethylsulfonamido moiety further improves binding affinity and selectivity in target interactions. This compound is typically utilized in the development of kinase inhibitors or other biologically active molecules due to its rigid pyrimidine core and tunable electronic properties. High-purity grades are available for research use, ensuring reproducibility in synthetic and medicinal chemistry studies.

Ethyl 4-(4-fluorophenyl)-6-isopropyl-2-(N-methylmethylsulfonamido)pyrimidine-5-carboxylate structure

147118-30-7 structure

Product Name:Ethyl 4-(4-fluorophenyl)-6-isopropyl-2-(N-methylmethylsulfonamido)pyrimidine-5-carboxylate

CAS No:147118-30-7

MF:C₁₈H₂₂FN₃O₄S

MW:395.448386669159

MDL:MFCD12828196

CID:1032250

PubChem ID:22259911

Update Time:2025-05-27

Ethyl 4-(4-fluorophenyl)-6-isopropyl-2-(N-methylmethylsulfonamido)pyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

- Ethyl 4-(4-fluorophenyl)-6-isopropyl-2-(N-methylmethylsulfonamido)pyrimidine-5-carboxylate
- 5-Pyrimidinecarboxylic acid, 4-(4-fluorophenyl)-6-(1-methylethyl)-2-[methyl(methylsulfonyl)amino]-, ethyl ester
- ethyl 4-(4-fluorophenyl)-2-[methyl(methylsulfonyl)amino]-6-propan-2-ylpyrimidine-5-carboxylate
- Ethyl 4-(4-fluorophenyl)-6-isopropyl-2-(N-methylmethylsulfomido)pyrimidine-5-carboxylate
- Ethyl 4-(4-Fluorophenyl)-6-isopropyl-2-(N-methylmethylsulfonamido) pyrimidine-5-carboxylate
- AK122952
- ethyl 2-(N-methyl-N-methanesulfonylamino)-4-(4-fluorophenyl)-6-isopropyl-pyrimidin-5-carboxylic acid
- ethyl 4-(4-fluorophenyl)-6-isopropyl-2-(N-methyl-N-methylsulfonylamino)pyrimidine-5-carboxylate
- KB-253117
- SureCN3313
- 4-(4-Fluorophenyl)-6-isopropyl-2-[(Methanesulfonyl)MethylaMino]pyriMidine-5-carboxylic acid ethyl ester
- TYISRAUZBAYPKG-UHFFFAOYSA-N
- 7303AA
- AX8247130
- Ethyl 4-(4-Fluorophenyl)-6-isopropyl-2-(N-methylmethylsulfonamido) pyrimidine-5-carboxylate
- Ethyl 4-(4-Fluorophenyl)-6-isopropyl-2-[methyl(methylsulfonyl)amino]pyrimidine-5-carboxylate
- ethyl 4-(4-fluorophenyl)-2-[methyl(methylsulfonyl)amino]-6-prop
- SB58052
- 5-Pyrimidinecarboxylic acid, 4-(4-fluorophenyl)-6-(1-methylethyl)-2-[methyl(methylsulfonyl)amino]-, ethyl ester; Ethyl 4-(4-fluorophenyl)-6-isopropyl-2-[methyl(methylsulfonyl)amino]pyrimidine-5-carboxylate
- CS-0151856
- Ethyl4-(4-fluorophenyl)-6-isopropyl-2-(N-methylmethylsulfonamido)pyrimidine-5-carboxylate
- DS-6855
- 147118-30-7
- 4-(4-Fluorophenyl)-6-(1-methylethyl)-2-[methyl(methylsulfonyl)amino]-5-pyrimidinecarboxylic Acid Ethyl Ester
- XFA11830
- AKOS016012141
- DTXSID80624006
- ETHYL 4-(4-FLUOROPHENYL)-6-ISOPROPYL-2-(N-METHYLMETHANESULFONAMIDO)PYRIMIDINE-5-CARBOXYLATE
- SCHEMBL3313
- C72797
- C18H22FN3O4S
- A884461
- Ethyl 4-(4-fluorophenyl)-2-[(methanesulfonyl)(methyl)amino]-6-(propan-2-yl)pyrimidine-5-carboxylate
- 5-Pyrimidinecarboxylic acid,4-(4-fluorophenyl)-6-(1-methylethyl)-2-[methyl(methylsulfonyl)amino]-,ethyl ester
- MDL： MFCD12828196
- Inchi： 1S/C18H22FN3O4S/c1-6-26-17(23)14-15(11(2)3)20-18(22(4)27(5,24)25)21-16(14)12-7-9-13(19)10-8-12/h7-11H,6H2,1-5H3
- InChI Key： TYISRAUZBAYPKG-UHFFFAOYSA-N
- SMILES： S(C)(N(C)C1=NC(C2C=CC(=CC=2)F)=C(C(=O)OCC)C(C(C)C)=N1)(=O)=O

Computed Properties

Exact Mass: 395.13150553g/mol
Monoisotopic Mass: 395.13150553g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 27
Rotatable Bond Count: 7
Complexity: 602
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 97.8
XLogP3: 2.8

Experimental Properties

Boiling Point: 560.5±60.0°C at 760 mmHg

Ethyl 4-(4-fluorophenyl)-6-isopropyl-2-(N-methylmethylsulfonamido)pyrimidine-5-carboxylate Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Storage Condition：Sealed in dry,Room Temperature

Ethyl 4-(4-fluorophenyl)-6-isopropyl-2-(N-methylmethylsulfonamido)pyrimidine-5-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-VX198-100mg	Ethyl 4-(4-fluorophenyl)-6-isopropyl-2-(N-methylmethylsulfonamido)pyrimidine-5-carboxylate	147118-30-7	98%	100mg	1342CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-VX198-250mg	Ethyl 4-(4-fluorophenyl)-6-isopropyl-2-(N-methylmethylsulfonamido)pyrimidine-5-carboxylate	147118-30-7	98%	250mg	3223CNY	2021-05-08
TRC	E917910-10mg	Ethyl 4-(4-Fluorophenyl)-6-isopropyl-2-(N-methylmethylsulfonamido)pyrimidine-5-carboxylate	147118-30-7		10mg	$ 173.00	2023-09-07
TRC	E917910-100mg	Ethyl 4-(4-Fluorophenyl)-6-isopropyl-2-(N-methylmethylsulfonamido)pyrimidine-5-carboxylate	147118-30-7		100mg	$ 1369.00	2023-09-07
Chemenu	CM164687-1g	ethyl 4-(4-fluorophenyl)-6-isopropyl-2-(N-methylmethylsulfonamido)pyrimidine-5-carboxylate	147118-30-7	98%	1g	$688	2021-08-05
Chemenu	CM164687-5g	ethyl 4-(4-fluorophenyl)-6-isopropyl-2-(N-methylmethylsulfonamido)pyrimidine-5-carboxylate	147118-30-7	98%	5g	$1739	2021-08-05
Chemenu	CM164687-250mg	ethyl 4-(4-fluorophenyl)-6-isopropyl-2-(N-methylmethylsulfonamido)pyrimidine-5-carboxylate	147118-30-7	98%	250mg	$87	2023-02-17
Chemenu	CM164687-1g	ethyl 4-(4-fluorophenyl)-6-isopropyl-2-(N-methylmethylsulfonamido)pyrimidine-5-carboxylate	147118-30-7	98%	1g	$216	2023-02-17
Chemenu	CM164687-5g	ethyl 4-(4-fluorophenyl)-6-isopropyl-2-(N-methylmethylsulfonamido)pyrimidine-5-carboxylate	147118-30-7	98%	5g	$498	2022-09-02
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-VX198-50mg	Ethyl 4-(4-fluorophenyl)-6-isopropyl-2-(N-methylmethylsulfonamido)pyrimidine-5-carboxylate	147118-30-7	98%	50mg	￥246.0	2022-07-29